N-(5-((2-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3,5-dimethoxybenzamide

• IUPAC Name: N-[5-[(2-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C18H16FN3O3S2/c1-24-13-7-12(8-14(9-13)25-2)16(23)20-17-21-22-18(27-17)26-10-11-5-3-4-6-15(11)19/h3-9H,10H2,1-2H3,(H,20,21,23)
• InChI Key: XXWPJNXAOOUVLD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2=NN=C(S2)SCC3=CC=CC=C3F)OC
• Molecular Formula: C18H16FN3O3S2
• Molecular Weight: 405.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural motifs that are common in medicinal chemistry. It includes a 1,3,4-thiadiazol-2-yl group, a fluoro-benzyl thioether, and a dimethoxybenzamide. These groups are often found in biologically active molecules and could potentially interact with various biological targets.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by several key features, including the aromatic rings, the thiadiazole ring, and the amide group. The presence of the fluorine atom could also have significant effects on the molecule’s properties, as fluorine is highly electronegative and can form strong bonds with carbon.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, we can infer that it could potentially undergo a variety of reactions. For example, the amide group could be hydrolyzed under acidic or basic conditions, and the thiadiazole ring could potentially participate in various cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the amide group could allow for hydrogen bonding, potentially affecting the compound’s solubility and stability.

Scientific Research Applications

Anticancer Activity

1,3,4-Thiadiazole derivatives have shown potential in studies as anticancer agents. .

Antimicrobial and Antifungal Properties

These compounds have significant biological activities, including antimicrobial and antifungal effects. .

Anti-inflammatory and Analgesic Effects

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Antipsychotic and Antidepressant Uses

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Anticonvulsant Applications

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Anti-leishmanial Activity

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Future Directions

Given the structural complexity and potential biological activity of this compound, it could be a promising candidate for further study in medicinal chemistry or related fields.